Cas no 62784-08-1 (3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride)

3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride structure
62784-08-1 structure
Product Name:3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride
CAS No:62784-08-1
MF:C15H25ClN2
MW:268.825402975082
CID:1643081
PubChem ID:3046836
Update Time:2025-04-21

3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(2S)-1-(3-methylbutyl)piperidin-2-yl]pyridine hydrochloride
    • Pyridine, 3-(1-(3-methylbutyl)-2-piperidinyl)-, monohydrochloride, (S)-
    • DTXSID80211859
    • (S)-3-(1-(3-Methylbutyl)-2-piperidinyl)pyridine monohydrochloride
    • 62784-08-1
    • Inchi: 1S/C15H24N2.ClH/c1-13(2)8-11-17-10-4-3-7-15(17)14-6-5-9-16-12-14;/h5-6,9,12-13,15H,3-4,7-8,10-11H2,1-2H3;1H/t15-;/m0./s1
    • InChI Key: XBKJUMGRDQZPQD-RSAXXLAASA-N
    • SMILES: Cl.N1(CCC(C)C)CCCC[C@H]1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 268.17085
  • Monoisotopic Mass: 268.171
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • Boiling Point: 326.7°C at 760 mmHg
  • Flash Point: 151.4°C
  • PSA: 16.13
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.